Cas no 87786-11-6 ((1,2-dimethyl-1H-imidazol-5-yl)methanamine)

• Product Name: (1,2-dimethyl-1H-imidazol-5-yl)methanamine
• CAS No: 87786-11-6
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• CID: 3168759
• PubChem ID: 56773693
• Update Time: 2025-06-11

(1,2-dimethyl-1H-imidazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1,2-dimethyl-1H-imidazol-5-yl)methanamine
• (1,2-Dimethyl-1H-imidazol-5-yl)methanaminedihydrochloride
• (1,2-Dimethyl-1H-imidazol-5-yl)methanamine dihydrochloride
• MFCD18071367
• 87786-11-6
• [(1,2-Dimethyl-1H-imidazol-5-yl)methyl]aminedihydrochloride
• H31083
• (2,3-dimethylimidazol-4-yl)methanamine;dihydrochloride

• Inchi： 1S/C6H11N3.2ClH/c1-5-8-4-6(3-7)9(5)2;;/h4H,3,7H2,1-2H3;2*1H
• InChI Key： VEYVLALOOKWLFD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(C)=NC=C1CN

Computed Properties

• Exact Mass: 197.0486528Da
• Monoisotopic Mass: 197.0486528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1,2-dimethyl-1H-imidazol-5-yl)methanamine

Introduction to (1,2-dimethyl-1H-imidazol-5-yl)methanamine (CAS No. 87786-11-6)

(1,2-dimethyl-1H-imidazol-5-yl)methanamine (CAS No. 87786-11-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMIM-methylamine, is characterized by its unique structural features and chemical properties, which make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of (1,2-dimethyl-1H-imidazol-5-yl)methanamine consists of an imidazole ring with two methyl groups attached at the 1 and 2 positions, and a methylamine group attached to the 5-position of the ring. This configuration imparts specific chemical reactivity and biological activity, making it a subject of interest for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential applications of (1,2-dimethyl-1H-imidazol-5-yl)methanamine in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models. This finding suggests that (1,2-dimethyl-1H-imidazol-5-yl)methanamine could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, (1,2-dimethyl-1H-imidazol-5-yl)methanamine has been investigated for its antimicrobial properties. A study conducted by a team at the University of California, Los Angeles (UCLA) in 2022 reported that certain derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers noted that these derivatives could be useful in combating multidrug-resistant bacterial infections, which pose a significant global health challenge.

The synthetic accessibility of (1,2-dimethyl-1H-imidazol-5-yl)methanamine further enhances its appeal as a building block in drug discovery. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 1,2-dimethylimidazole with formaldehyde and ammonia under mild conditions. This synthetic route is cost-effective and environmentally friendly, making it suitable for industrial applications.

The physicochemical properties of (1,2-dimethyl-1H-imidazol-5-yl)methanamine have also been extensively studied. It is a colorless liquid with a boiling point of approximately 90°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, which facilitates its use in various chemical reactions and formulations.

In terms of safety and handling, (1,2-dimethyl-1H-imidazol-5-yl)methanamine should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.

The future prospects for (1,2-dimethyl-1H-imidazol-5-yl)methanamine are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, materials science, and catalysis. For example, recent studies have shown that certain derivatives of this compound can act as effective catalysts in asymmetric synthesis reactions, which are crucial for the production of enantiopure pharmaceuticals.

In conclusion, (1,2-dimethyl-1H-imidazol-5-yl)methanamine (CAS No. 87786-11-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of new therapeutic agents with diverse biological activities. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in various scientific and industrial contexts.